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Compound of Interest

Compound Name: Disperse Blue 1

Cat. No.: B124965

Introduction

Disperse Blue 1 is a non-ionic anthraquinone dye characterized by its low water solubility and
vibrant blue color.[1][2] It is primarily utilized for dyeing hydrophobic synthetic fibers, most
notably polyester.[2][3][4] Due to the compact and crystalline structure of polyester, which lacks
ionic sites for dye interaction, the staining mechanism relies on the diffusion of the small, non-
ionic dye molecules into the amorphous regions of the fiber.[5][6] This process is facilitated by
high temperatures (typically 120-130°C) and pressure, which swell the fiber structure, allowing
the dye molecules to penetrate.[5][7] The dye is held within the fiber matrix by weak
intermolecular forces, such as van der Waals forces and hydrophobic bonds.[5][7] A dispersing
agent is essential to create a stable and fine aqueous dispersion of the dye, preventing
aggregation and ensuring uniform coloration.[7][8]

Applications
Disperse Blue 1 is a key colorant in several industrial and research fields:

o Textile Industry: It is extensively used for dyeing polyester, acetate, nylon, and other
synthetic fibers to achieve deep blue shades with good lightfastness.[3][9]

o Polymer and Plastics: The dye's stability makes it suitable for coloring plastics and coatings.

[3]
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e Research and Development: In materials science, it serves as a model dye for studying the
interactions between dyes and synthetic substrates.[3]

» Forensic Science: The analysis of Disperse Blue 1 extracted from single polyester fibers
can be crucial for forensic investigations.[10][11]

Quantitative Data Summary

For researchers requiring quantitative analysis of Disperse Blue 1 on polyester fibers, the
following table summarizes key parameters for dye extraction and analysis using High-
Performance Liquid Chromatography (HPLC).
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Parameter Description Value | Method Reference
Chlorobenzene,
Solvents used to Methanol, Acetonitrile,
) extract the dye from Dimethylformamide
Extraction Solvents ] ] [10][11]
the polyester fiber (DMF), Dimethyl
matrix for analysis. sulfoxide (DMSO).[10]
[11]
High-Performance
Liquid
Primary method for Chromatography
) ) separation and (HPLC) with
Analytical Technique o ] [12][13]
guantification of the Photodiode Array
extracted dye. (PDA) or Mass
Spectrometry (MS)
detection.[12][13]
A common system is a
Solvent system used mixture of acetonitrile
Mobile Phase in HPLC to separate and an ammonium [13]
the dye. acetate solution (e.g.,
45:55 v/v).[13]
The lowest
Limit of Detection concentration of an 0.52 ng/mL (in [13]
(LOD) analyte that can be solution).[13]
reliably detected.
The lowest
Limit of Quantification concentration of an 1.6 ng/mL (in
analyte that can be [13]

(LOQ)

determined with

acceptable precision.

solution).[13]

Experimental Protocol: High-Temperature Staining
of Polyester Fibers
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This protocol details a standard high-temperature/high-pressure (HT/HP) method for staining
polyester fibers with Disperse Blue 1. This method is suitable for achieving excellent dye
penetration and colorfastness.

1. Materials and Reagents

o Fibers: Scoured polyester fabric or yarn.

e Dye: Disperse Blue 1 (C.l. 64500).

o Dispersing Agent: Lignosulfonate-based or similar anionic dispersant.
o Acetic Acid (CH3COOH): To adjust the pH of the dye bath.

e Sodium Hydroxide (NaOH): For reduction clearing.

e Sodium Hydrosulphite (Na2S204): For reduction clearing.

e Non-ionic Detergent: For washing.

o Equipment: High-temperature laboratory dyeing machine or a sealed stainless steel dye pot,
heating mantle, magnetic stirrer, pH meter, beakers, graduated cylinders.

2. Pre-Treatment of Polyester Fibers

Before dyeing, it is crucial to remove any impurities, oils, or sizing agents from the polyester
fibers.

e Prepare a scouring solution containing 5 g/L non-ionic detergent and 2 g/L sodium
carbonate.

e Immerse the polyester material in the solution at a liquor ratio of 50:1 (50 parts liquid to 1
part fiber).

e Heat the bath to 60°C and maintain for 30 minutes.

e Thoroughly rinse the fibers with warm, then cold deionized water.
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» Allow the fibers to air dry at room temperature.
3. Dye Bath Preparation

Disperse dyes must be properly dispersed in water to prevent uneven dyeing.

Weigh the required amount of Disperse Blue 1 dye (e.g., for a 1% shade on the weight of
fiber, use 0.1 g of dye for 10 g of fiber).

o Create a paste by mixing the dye powder with a small amount of a dispersing agent (ratio of
dye to dispersing agent is often 1:1) and a little cold water.

o Gradually add this paste to the main dye bath vessel containing the required volume of water
while stirring continuously to form a stable dispersion.[7]

o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[7] An acidic medium is necessary
for the stability of the disperse dye at high temperatures.[6]

4. High-Temperature Staining Procedure

e Place the pre-treated polyester fibers into the dye bath. Ensure the material is fully
submerged.

» Seal the dyeing vessel.

e Begin heating the dye bath. Raise the temperature from ambient to 130°C at a rate of
approximately 2°C per minute.

e Maintain the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation
within the fibers.

 After the dyeing cycle, cool the vessel down to 70°C at a rate of 2-3°C per minute.
» Remove the dyed fibers and rinse with warm water.

5. Post-Treatment: Reduction Clearing
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This step is critical for removing loose dye particles from the fiber surface, which significantly
improves wash fastness and prevents color bleeding.

e Prepare a clearing solution containing 2 g/L sodium hydroxide, 2 g/L sodium hydrosulphite,
and 1 g/L non-ionic detergent.

e Immerse the rinsed, dyed fibers in this solution.

o Heat the bath to 70-80°C and hold for 15-20 minutes.

» Drain the solution and rinse the fibers thoroughly, first with hot water and then with cold
water, until the rinse water is clear.

6. Final Washing and Drying

e Wash the cleared fibers with a 1 g/L solution of non-ionic detergent at 50-60°C for 10
minutes.

» Rinse thoroughly with cold water.

e Squeeze out excess water and allow the stained fibers to air dry.
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Caption: Experimental workflow for Disperse Blue 1 staining of polyester fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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